(Z)-3-(3,4-dimethoxyphenyl)-N-((5-(4-methoxyphenyl)isoxazol-3-yl)methyl)acrylamide

• IUPAC Name: (Z)-3-(3,4-dimethoxyphenyl)-N-[[5-(4-methoxyphenyl)-1,2-oxazol-3-yl]methyl]prop-2-enamide
• InChI: InChI=1S/C22H22N2O5/c1-26-18-8-6-16(7-9-18)20-13-17(24-29-20)14-23-22(25)11-5-15-4-10-19(27-2)21(12-15)28-3/h4-13H,14H2,1-3H3,(H,23,25)/b11-5-
• InChI Key: BWEXJKZSSYBKPT-WZUFQYTHSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC(=NO2)CNC(=O)C=CC3=CC(=C(C=C3)OC)OC
• Isomeric SMILES: COC1=CC=C(C=C1)C2=CC(=NO2)CNC(=O)/C=C\C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C22H22N2O5
• Molecular Weight: 394.4 g/mol

Description

(Z)-3-(3,4-dimethoxyphenyl)-N-((5-(4-methoxyphenyl)isoxazol-3-yl)methyl)acrylamide is a useful research compound. Its molecular formula is C22H22N2O5 and its molecular weight is 394.427. The purity is usually 95%.
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Scientific Research Applications

Acrylamide Research Applications

Mechanistic Insights into Neurotoxicity

Research into acrylamide and similar compounds has provided significant insights into their neurotoxic effects. Studies have elucidated mechanisms underlying neurotoxicity, involving the disruption of cellular processes and axonal damage. This understanding is crucial for developing strategies to mitigate neurotoxic risks in industrial settings where acrylamide exposure may occur (LoPachin & Gavin, 2015).

Formation and Mitigation in Food Products

A substantial area of acrylamide research focuses on its formation in food products through cooking processes and strategies for its reduction. These studies are vital for improving food safety and reducing potential carcinogenic risks associated with dietary acrylamide intake. Techniques such as modifying cooking temperatures and ingredients have been explored to mitigate acrylamide formation without compromising food quality (Keramat et al., 2011).

Environmental and Health Risk Assessments

Environmental and health risk assessments of acrylamide and related compounds are critical for establishing safety standards and regulations. These assessments consider the toxicological profiles, including genotoxicity, carcinogenicity, and neurotoxicity, to inform public health policies and industrial safety practices (Pennisi et al., 2013).